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Compound of Interest

Compound Name: C13H23N5O

Cat. No.: B254150 Get Quote

A specific, well-characterized fluorescent probe with the molecular formula C13H23N5O for use

in fluorescence microscopy could not be identified in publicly available scientific literature and

chemical databases.

Extensive searches for a compound with the molecular formula C13H23N5O that is utilized as

a fluorescent probe have not yielded any specific results. While chemical databases may

contain entries for compounds with this formula, none are documented as established

fluorophores for imaging applications.

Therefore, it is not possible to provide detailed application notes, experimental protocols,

quantitative data, or visualizations for a compound that is not described in the scientific

literature for fluorescence microscopy. The creation of such a document would require specific

information about the probe's:

Chemical Structure and Properties: The exact chemical structure is necessary to understand

its class (e.g., coumarin, rhodamine, cyanine), and its photophysical properties.

Spectroscopic Data: Essential data such as excitation and emission maxima, molar

extinction coefficient, and quantum yield are fundamental for any fluorescence microscopy

application.

Biological Target and Mechanism of Action: Understanding what the probe labels within a cell

(e.g., specific organelles, proteins, nucleic acids) and how it binds is critical for designing

experiments.
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Established Protocols: Validated protocols for cell loading, staining, fixation, and imaging are

required for reproducible results.

Signaling Pathways or Workflows: Diagrams of signaling pathways or experimental

workflows can only be created if the probe's biological application and mechanism are

known.

Without this foundational information, any attempt to generate the requested content would be

speculative and not based on scientific evidence, which would be misleading for the intended

audience of researchers, scientists, and drug development professionals.

It is recommended to specify a known fluorescent probe by its common name (e.g., Hoechst

33342, MitoTracker Green FM, Alexa Fluor 488) to obtain detailed and accurate application

notes and protocols.

To cite this document: BenchChem. [Application Notes and Protocols for C13H23N5O in
Fluorescence Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b254150#c13h23n5o-for-use-in-fluorescence-
microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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